Cas no 2171276-09-6 (2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid)

• Product Name: 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• CAS No: 2171276-09-6
• MF: C₂₉H₃₀N₂O₅
• MW: 486.558907985687
• CID: 5993059
• PubChem ID: 165879112
• Update Time: 2025-06-10

2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• EN300-1545169
• 2171276-09-6
• 2-[(2R)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]acetic acid

• Inchi： 1S/C29H30N2O5/c1-2-10-26(28(34)31(18-27(32)33)17-20-11-4-3-5-12-20)30-29(35)36-19-25-23-15-8-6-13-21(23)22-14-7-9-16-24(22)25/h3-9,11-16,25-26H,2,10,17-19H2,1H3,(H,30,35)(H,32,33)/t26-/m1/s1
• InChI Key： DLQDDVMVBOJJRO-AREMUKBSSA-N
• SMILES： O(C(N[C@@H](C(N(CC(=O)O)CC1C=CC=CC=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 486.21547206g/mol
• Monoisotopic Mass: 486.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid

Introduction to 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS No. 2171276-09-6)

2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid, identified by its CAS number 2171276-09-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate molecular structure, exhibits potential applications in drug development, particularly in the synthesis of novel therapeutic agents targeting various biological pathways.

The molecular framework of 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzyl group at the N-position and a fluorenylmethoxycarbonyl (Fmoc) protecting group at the amino position suggests its utility as an intermediate in peptide synthesis and modification. Additionally, the pentanamidoacetic acid moiety introduces a carboxylic acid functionality, which is pivotal for further derivatization and bioconjugation strategies.

In recent years, there has been a surge in research focused on developing advanced molecular tools for therapeutic intervention. The compound's structural features make it an attractive candidate for designing molecules that can interact with biological targets with high specificity. For instance, the rigid fluorene core enhances stability, while the benzyl group can be selectively removed under mild conditions, facilitating controlled peptide synthesis.

One of the most compelling aspects of 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid is its potential role in modulating enzyme activity. Enzymes are central to numerous physiological processes, and their dysregulation is often linked to diseases such as cancer, inflammation, and neurodegenerative disorders. By designing molecules that can inhibit or activate specific enzymes, researchers aim to develop treatments that address these conditions more effectively. The compound's dual functionality—both as a building block for peptides and as a potential enzyme modulator—makes it a versatile tool in this context.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorenylmethoxycarbonyl group in this compound not only serves as a protecting group but also contributes to its overall stability, making it suitable for long-term storage and repeated use in synthetic protocols. This characteristic is particularly valuable in industrial-scale pharmaceutical production where efficiency and reproducibility are paramount.

The chiral center at the (2R) configuration indicates that this compound exists as a specific enantiomer, which can have profound implications for its biological activity. Enantiomers are mirror-image molecules that can exhibit vastly different biological effects despite having identical chemical structures. In pharmaceuticals, achieving enantiopurity is crucial to ensure efficacy and minimize side effects. The stereochemical specificity of 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid underscores its potential as a lead compound for further derivatization into enantiomerically pure drugs.

The carboxylic acid terminal of the pentanamidoacetic acid moiety provides an additional site for chemical modification. This functionality can be used to attach other biomolecules such as antibodies, sugars, or other drugs through conjugation techniques like amidation or esterification. Such modifications are essential for developing targeted therapies that can deliver drugs directly to disease sites or enhance their bioavailability.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid with greater accuracy before conducting costly wet-lab experiments. Molecular docking simulations can identify potential binding interactions with target proteins, providing insights into how the compound might function within biological systems. These computational approaches have accelerated the drug discovery process significantly.

In conclusion, 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS No. 2171276-09-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a benzyl group, a fluorenylmethoxycarbonyl protecting group, and a pentanamidoacetic acid moiety—make it a versatile intermediate with potential applications in peptide synthesis and enzyme modulation. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will play an increasingly critical role in developing next-generation medicines.